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Compound of Interest

Compound Name: Cyclofenil diphenol

Cat. No.: B1201950

For Researchers, Scientists, and Drug Development Professionals

Introduction to Cyclofenil Diphenol

Cyclofenil is a synthetic, non-steroidal compound classified as a selective estrogen receptor
modulator (SERM).[1][2][3][4] With the chemical formula C23H2404 and a molar mass of
approximately 364.441 g-mol=1, it has historically been used in the treatment of menstrual
disturbances and anovulatory infertility stemming from hypothalamic—pituitary—gonadal axis
insufficiency.[1][2][4] As a SERM, cyclofenil exhibits a complex mechanism of action,
functioning as both an agonist and an antagonist of estrogen receptors (ERS) in a tissue-
specific manner.[1][2][4][5][6] This dual activity has made it a subject of interest in steroid
hormone signaling research.

Core Mechanism of Action in Steroid Hormone
Signaling
Cyclofenil diphenol's primary interaction is with estrogen receptors a (ERa) and (3 (ERP).[5]

Its function as a SERM is characterized by mixed agonist-antagonist activity, which is
dependent on the specific tissue and the complement of co-regulatory proteins present.[1][2][4]

[5]16]

In the context of the hypothalamic-pituitary-gonadal (HPG) axis, cyclofenil primarily exerts
antiestrogenic effects.[2][7][8] By blocking the negative feedback of endogenous estrogens on
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the hypothalamus and pituitary gland, it can lead to an increase in the secretion of
gonadotropins, namely luteinizing hormone (LH) and follicle-stimulating hormone (FSH).[2][8]
This surge in gonadotropins can, in turn, stimulate follicular development and ovulation in the
ovaries.[4][8]

Beyond its direct receptor interaction, research suggests that cyclofenil can also act as an
allosteric modulator of nuclear hormone receptors.[1] Furthermore, like other bisphenol
compounds, its analogs have been shown to influence the expression of key genes involved in
the steroidogenesis pathway, such as the Steroidogenic Acute Regulatory (StAR) protein,
which is crucial for the transport of cholesterol into the mitochondria—the initial step in steroid
hormone synthesis.[7][9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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